Cas no 1187929-18-5 (4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride)

• Product Name: 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride
• CAS No: 1187929-18-5
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• MDL: MFCD06796243
• CID: 2952566
• Update Time: 2025-05-20

4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-咪唑-4-基)苄胺二盐酸盐
• 4-(1H-IMIDAZOL-4-YL)-BENZYLAMINE DIHYDROCHLORIDE
• [4-(1H-imidazol-4-yl)phenyl]methanamine dihydrochloride
• [4-(1H-imidazol-5-yl)phenyl]methanamine;dihydrochloride
• AB29364
• Z2379802711
• 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride

• MDL： MFCD06796243
• Inchi： 1S/C10H11N3.2ClH/c11-5-8-1-3-9(4-2-8)10-6-12-7-13-10;;/h1-4,6-7H,5,11H2,(H,12,13);2*1H
• InChI Key： XYSOBYOYMYBYTG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=NC=C1C1C=CC(CN)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride

4-(1H-Imidazol-4-YL)-benzylamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1187929-18-5, commonly referred to as 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule, characterized by its imidazole ring fused with a benzylamine group, exhibits intriguing chemical behavior and biological activity, making it a subject of extensive research.

4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride is a derivative of imidazole, a heterocyclic compound known for its aromaticity and versatility in chemical reactions. The presence of the imidazole ring imparts the molecule with nucleophilic properties, enabling it to participate in various biochemical interactions. Recent studies have highlighted its role in enzyme inhibition, particularly in the context of histone deacetylases (HDACs), which are crucial targets in cancer therapy. The dihydrochloride salt form of this compound enhances its solubility, making it more amenable for use in pharmaceutical formulations.

The synthesis of 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride involves a multi-step process that typically begins with the preparation of the imidazole ring. Researchers have optimized this process by employing microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This advancement underscores the importance of green chemistry principles in modern drug development.

One of the most promising applications of 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride lies in its potential as a lead compound for anti-cancer drugs. Preclinical studies have demonstrated its ability to inhibit tumor growth by modulating cellular signaling pathways. Moreover, its selectivity towards cancer cells over normal cells suggests a favorable therapeutic index, which is a critical factor in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride with various protein targets. These studies utilize molecular docking simulations to identify potential binding sites and optimize the molecule's pharmacokinetic properties. Such computational approaches not only accelerate drug discovery but also provide insights into the molecular mechanisms underlying the compound's biological activity.

In addition to its therapeutic applications, 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Researchers have explored its potential as a ligand in homogeneous catalysis, where it facilitates selective transformations of organic substrates.

The growing interest in 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride is reflected in the increasing number of research publications focusing on its synthesis, characterization, and applications. Collaborative efforts between academic institutions and pharmaceutical companies have further propelled its development as a versatile chemical entity with wide-ranging utility.

In conclusion, 4-(1H-Imidazol-4-YL)-benzylamine dihydrochloride stands out as a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with advancements in synthetic and computational techniques, position it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new dimensions of its functionality, this compound is poised to make substantial contributions to both medicine and materials science.